2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile
Overview
Description
2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile, also known as MTPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTPT is a nicotinic acetylcholine receptor agonist, which means that it can activate specific receptors in the central nervous system.
Scientific Research Applications
2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. One of the main applications of this compound is in the study of nicotinic acetylcholine receptors, which are involved in various physiological processes, including learning and memory, attention, and addiction. This compound can activate specific subtypes of these receptors, allowing researchers to study their functions and potential therapeutic applications.
Mechanism of Action
2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile acts as an agonist for nicotinic acetylcholine receptors, specifically the α4β2 subtype. When this compound binds to these receptors, it activates them, leading to the release of neurotransmitters such as dopamine and acetylcholine. This activation can have various effects on the central nervous system, including increased arousal, attention, and cognitive function.
Biochemical and physiological effects:
Studies have shown that this compound can have various biochemical and physiological effects, including increased dopamine release, improved cognitive function, and enhanced attention. This compound has also been shown to have potential therapeutic applications in the treatment of disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile in lab experiments is its specificity for nicotinic acetylcholine receptors. This specificity allows researchers to study the functions of these receptors in detail and to develop potential therapeutic applications. However, the synthesis of this compound is a complex process that requires expertise in organic chemistry, and the compound can be expensive to produce. Additionally, the effects of this compound on the central nervous system can be complex and difficult to interpret, requiring careful experimental design and analysis.
Future Directions
There are many potential future directions for research on 2-(Methylamino)-4-[3-(trifluoromethyl)phenyl]nicotinonitrile, including the development of new therapeutic applications, the study of its effects on different subtypes of nicotinic acetylcholine receptors, and the investigation of its potential use in drug discovery. Additionally, the synthesis of this compound could be optimized to make it more cost-effective and accessible for researchers. Further research is needed to fully understand the potential applications and limitations of this compound in scientific research.
properties
IUPAC Name |
2-(methylamino)-4-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3N3/c1-19-13-12(8-18)11(5-6-20-13)9-3-2-4-10(7-9)14(15,16)17/h2-7H,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCUJZBPSNVFFGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=CC(=C1C#N)C2=CC(=CC=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.